Cas no 1806633-75-9 (Ethyl 2-mercapto-5-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 2-mercapto-5-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1806633-75-9
• MF: C₁₃H₁₆O₄S
• MW: 268.328742980957
• CID: 4956045
• Update Time: 2025-09-27

Ethyl 2-mercapto-5-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-mercapto-5-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H16O4S/c1-3-17-13(15)10-8-9(4-6-11(10)18)5-7-12(14)16-2/h4,6,8,18H,3,5,7H2,1-2H3
• InChI Key： LYSKGXLOGSPZRO-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1C(=O)OCC)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.4
• Topological Polar Surface Area: 53.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives